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Compound of Interest

Compound Name: 1-Nitroso-pyrrolopiperidine

Cat. No.: B15807092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and inferred biological activities of 1-Nitroso-pyrrolopiperidine. Due to the limited availability

of data specific to this compound, this guide also draws upon information from closely related

and well-studied N-nitrosamines, such as N-nitrosopiperidine (NPIP) and N-nitrosopyrrolidine

(NPYR), to provide a thorough understanding for research and development purposes.

Chemical Structure and Properties
1-Nitroso-pyrrolopiperidine, systematically named (4aS,7aS)-1-Nitrosooctahydro-1H-

pyrrolo[3,4-b]pyridine, is a bicyclic N-nitrosamine. Its chemical identity is established through its

molecular formula, weight, and structural identifiers. Notably, a specific CAS number for this

compound is not readily available in public databases.

Table 1: Chemical and Physical Properties of 1-Nitroso-pyrrolopiperidine
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Property Value Source(s)

Molecular Formula C₇H₁₃N₃O [1]

Molecular Weight 155.2 g/mol [1]

IUPAC Name
(4aS,7aS)-1-Nitrosooctahydro-

1H-pyrrolo[3,4-b]pyridine
[2][3][4]

Synonyms
1-Nitrosooctahydro-1H-

pyrrolo[3,4-b]pyridine
[5]

CAS Number Not Available [2][3]

SMILES O=NN1CCCC2C1CNC2

InChI

InChI=1S/C7H13N3O/c11-9-

10-3-1-2-6-4-8-5-7(6)10/h6-

8H,1-5H2

[1]

Experimental Protocols
Detailed experimental protocols specifically for the synthesis and analysis of 1-Nitroso-
pyrrolopiperidine are not extensively published. However, based on established methods for

the synthesis of N-nitrosamines from secondary amines and their subsequent characterization,

the following representative protocols can be adapted.

Synthesis of 1-Nitroso-pyrrolopiperidine
The synthesis of 1-Nitroso-pyrrolopiperidine would likely proceed via the nitrosation of its

secondary amine precursor, (4aS,7aS)-octahydropyrrolo[3,4-b]pyridine. Several synthetic

routes for this precursor have been described, often in the context of being an intermediate for

the antibiotic moxifloxacin.[1][6][7]

Representative Protocol for Nitrosation:

This protocol is a generalized procedure for the N-nitrosation of a secondary amine and should

be adapted and optimized for the specific substrate.

Materials:
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(4aS,7aS)-octahydropyrrolo[3,4-b]pyridine

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl) or other suitable acid

Dichloromethane (DCM) or other suitable organic solvent

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Deionized water

Ice bath

Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel

Procedure:

Dissolve a known quantity of (4aS,7aS)-octahydropyrrolo[3,4-b]pyridine in the chosen

organic solvent in a round-bottom flask equipped with a magnetic stirrer.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a dilute solution of hydrochloric acid to the stirred amine solution.

In a separate vessel, prepare an aqueous solution of sodium nitrite.

Add the sodium nitrite solution dropwise to the acidified amine solution using a dropping

funnel, maintaining the temperature between 0-5 °C.

Allow the reaction to stir at low temperature for a specified time, monitoring the reaction

progress by a suitable technique (e.g., TLC or LC-MS).

Upon completion, carefully quench the reaction by the slow addition of saturated sodium

bicarbonate solution until effervescence ceases.

Transfer the mixture to a separatory funnel and separate the organic layer.
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Wash the organic layer sequentially with deionized water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent and concentrate the solvent under reduced pressure to

obtain the crude 1-Nitroso-pyrrolopiperidine.

Purify the crude product using an appropriate technique, such as column chromatography on

silica gel.

Characterization of 1-Nitroso-pyrrolopiperidine
A combination of analytical techniques is essential for the structural confirmation and purity

assessment of the synthesized 1-Nitroso-pyrrolopiperidine.

Table 2: Analytical Techniques for Characterization
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Technique Purpose Representative Parameters

LC-MS/MS
Identification and

quantification.

Column: C18 reverse-phase.

Mobile Phase: Gradient of

water and

acetonitrile/methanol with a

modifier like formic acid.

Ionization: ESI or APCI in

positive ion mode. Detection:

Multiple Reaction Monitoring

(MRM) of precursor and

product ions.[8][9]

GC-MS
Identification and quantification

of volatile nitrosamines.

Column: Capillary column

suitable for amine analysis.

Injection: Split/splitless inlet.

Ionization: Electron Ionization

(EI). Detection: Selected Ion

Monitoring (SIM) of

characteristic fragment ions.[9]

¹H and ¹³C NMR Structural elucidation.

Solvent: Deuterated

chloroform (CDCl₃) or dimethyl

sulfoxide (DMSO-d₆). Analysis

of chemical shifts, coupling

constants, and integration to

confirm the bicyclic structure

and the presence of the nitroso

group.

FTIR
Identification of functional

groups.

Analysis for characteristic

stretching frequencies of N-N

and N=O bonds.

Biological Activity and Signaling Pathways
Specific biological studies on 1-Nitroso-pyrrolopiperidine are not widely reported. However,

the broader class of N-nitrosamines is well-documented for its carcinogenic potential.[10][11]
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[12][13] The biological activity of 1-Nitroso-pyrrolopiperidine can be inferred from its

structural analogs, N-nitrosopiperidine (NPIP) and N-nitrosopyrrolidine (NPYR).

N-nitrosamines are generally not directly carcinogenic but require metabolic activation to exert

their genotoxic effects.[14] This activation is primarily carried out by cytochrome P450 (CYP)

enzymes in the liver and other tissues.[15][16][17]

The proposed metabolic activation pathway involves the α-hydroxylation of the carbon atom

adjacent to the nitroso group. This results in an unstable intermediate that spontaneously

decomposes to form highly reactive electrophilic species, such as diazonium ions or

carbocations. These electrophiles can then form covalent adducts with nucleophilic sites in

DNA, leading to mutations and initiating the process of carcinogenesis.[13][14]

The tissue-specific carcinogenicity of different nitrosamines is often attributed to differences in

their metabolic activation in various organs.[15][16][17] For instance, NPIP is a potent

esophageal and nasal carcinogen in rats, while NPYR primarily induces liver tumors.[15][17]

This is linked to the differential expression and activity of specific CYP enzymes in these

tissues.

Below is a diagram illustrating the generalized metabolic activation pathway for a cyclic N-

nitrosamine, which is applicable to 1-Nitroso-pyrrolopiperidine.
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Metabolic Activation of 1-Nitroso-pyrrolopiperidine
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Caption: Generalized metabolic activation pathway of 1-Nitroso-pyrrolopiperidine.
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Experimental Workflow for In Vitro Metabolism
Studies
To investigate the metabolic activation of 1-Nitroso-pyrrolopiperidine, an in vitro experimental

workflow using liver microsomes can be employed. This approach allows for the study of CYP-

mediated metabolism in a controlled environment.
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In Vitro Metabolism Workflow
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Caption: Workflow for in vitro metabolism studies of 1-Nitroso-pyrrolopiperidine.
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Conclusion
1-Nitroso-pyrrolopiperidine is a bicyclic N-nitrosamine for which specific experimental data is

limited. However, by leveraging knowledge of its chemical structure and the extensive research

on related N-nitrosamines, it is reasonable to infer its synthetic accessibility, analytical

characterization methods, and, most importantly, its potential as a carcinogen that requires

metabolic activation. The protocols and pathways described in this guide provide a solid

foundation for researchers and drug development professionals to design and execute further

studies on this and other related N-nitrosamine impurities, ensuring the safety and quality of

pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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